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Compound of Interest

Compound Name: YM-201636

Cat. No.: B1684012 Get Quote

For researchers, scientists, and drug development professionals, this document provides

immediate, essential safety and logistical information for the handling, storage, and disposal of

YM-201636. Procedural guidance and experimental protocols are included to ensure safe and

effective laboratory use.

Personal Protective Equipment and Safety
Precautions
When handling YM-201636, it is imperative to use appropriate personal protective equipment

(PPE) to minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE and safety measures.
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Category Item Specifications

Eye Protection Safety glasses With side shields

Hand Protection Protective gloves Chemically resistant

Body Protection Laboratory coat ---

Respiratory Protection ---

Use in a well-ventilated area. If

not available, use a NIOSH-

approved respirator.

Hygiene ---

Avoid contact with eyes, skin,

and clothing. Do not ingest or

inhale. Wash hands thoroughly

after handling.

Operational Plans: Handling and Storage
Proper handling and storage are crucial for maintaining the integrity and stability of YM-
201636.

Handling:

Preparation of Stock Solutions: YM-201636 is soluble in DMSO and DMF. For a 10 mg/mL

stock solution, dissolve the appropriate amount of YM-201636 in the chosen solvent. For

aqueous solutions, a 1:2 solution of DMSO:PBS (pH 7.2) can be used to achieve a

concentration of 0.30 mg/mL.[1]

Use in Cell Culture: When treating cells, the desired concentration of YM-201636 can be

achieved by diluting the stock solution in cell culture media. It is important to ensure

thorough mixing to achieve a homogenous solution.

Storage:

Long-term Storage: YM-201636 should be stored at -20°C.[1]

Stability: The compound is stable for at least four years when stored as recommended.[1]
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Disposal Plan
Dispose of YM-201636 and any contaminated materials in accordance with local, state, and

federal regulations. It is recommended to consult with your institution's environmental health

and safety office for specific guidelines.

Experimental Protocols
Cell Treatment with YM-201636 for PIKfyve Inhibition
Assay
This protocol outlines a general procedure for treating cultured cells with YM-201636 to study

its inhibitory effects on PIKfyve.

Materials:

Cultured cells (e.g., NIH3T3, HeLa)

Complete cell culture medium

YM-201636 stock solution (in DMSO)

Phosphate-buffered saline (PBS)

Assay-specific reagents (e.g., lysis buffer, antibodies)

Procedure:

Cell Seeding: Plate cells at the desired density in appropriate culture vessels and allow them

to adhere overnight.

Preparation of Working Solution: Dilute the YM-201636 stock solution to the desired final

concentration in pre-warmed complete cell culture medium. It is crucial to vortex the solution

to ensure it is well-mixed.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing YM-201636.
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Incubation: Incubate the cells for the desired period (e.g., 2 hours) at 37°C in a humidified

incubator with 5% CO2.

Downstream Analysis: Following incubation, the cells can be washed with PBS and

processed for various downstream analyses, such as western blotting, immunofluorescence,

or functional assays, to assess the effects of PIKfyve inhibition.

Visualizations
PIKfyve Signaling Pathway Inhibition by YM-201636
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Caption: Inhibition of PIKfyve by YM-201636 blocks the production of PI(3,5)P2, disrupting

endosomal trafficking and autophagy.
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Experimental Workflow for Handling YM-201636
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Caption: A streamlined workflow for the safe and effective use of YM-201636 in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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